Cas no 299167-36-5 (3-amino-3-(2-bromo-4-methylphenyl)propanoic acid)

• Product Name: 3-amino-3-(2-bromo-4-methylphenyl)propanoic acid
• CAS No: 299167-36-5
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 915811
• PubChem ID: 4691063
• Update Time: 2025-11-02

3-amino-3-(2-bromo-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(2-BROMO-4-METHYL-PHENYL)-PROPIONIC ACID
• AKOS017550487
• 3-AMINO-3-(2-BROMO-4-METHYL-PHENYL)-PROPIONICACID
• DTXSID80405610
• 3-amino-3-(2-bromo-4-methylphenyl)propanoic acid
• EN300-1912344
• 299167-36-5

• MDL： MFCD02663187
• Inchi： 1S/C10H12BrNO2/c1-6-2-3-7(8(11)4-6)9(12)5-10(13)14/h2-4,9H,5,12H2,1H3,(H,13,14)
• InChI Key： XDVBXLKMFJDECX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C(CC(=O)O)N

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(2-bromo-4-methylphenyl)propanoic acid

Exploring 3-amino-3-(2-bromo-4-methylphenyl)propanoic acid (CAS 299167-36-5): Properties, Applications, and Market Insights

3-amino-3-(2-bromo-4-methylphenyl)propanoic acid (CAS 299167-36-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromo-methylphenyl and amino propanoic acid functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its structural adaptability and reactivity, making it a valuable asset in drug discovery and material science.

The molecular structure of 3-amino-3-(2-bromo-4-methylphenyl)propanoic acid features a 2-bromo-4-methylphenyl moiety attached to a propanoic acid backbone with an amino group at the 3-position. This configuration allows for diverse chemical modifications, enabling its use in the synthesis of more complex molecules. Its CAS 299167-36-5 identifier ensures precise identification in global chemical databases, facilitating research and regulatory compliance.

One of the most compelling applications of 3-amino-3-(2-bromo-4-methylphenyl)propanoic acid lies in the pharmaceutical sector. As the demand for novel small-molecule therapeutics grows, this compound has emerged as a key building block for developing targeted drug candidates. Its bromo and amino functional groups make it particularly useful in cross-coupling reactions, a hot topic in modern medicinal chemistry. Researchers are leveraging these properties to create innovative treatments for diseases such as cancer and neurological disorders.

Beyond pharmaceuticals, 3-amino-3-(2-bromo-4-methylphenyl)propanoic acid finds utility in agrochemical research. The compound's structural features allow it to serve as a precursor for crop protection agents, addressing the global need for sustainable agriculture solutions. With the rising focus on green chemistry, scientists are exploring eco-friendly synthetic routes to produce this compound, aligning with the industry's shift toward environmentally responsible practices.

The market for 3-amino-3-(2-bromo-4-methylphenyl)propanoic acid is expanding, driven by its multifaceted applications. Suppliers and manufacturers are scaling up production to meet the growing demand from research institutions and industrial laboratories. Quality control and regulatory compliance remain top priorities, ensuring that the compound meets stringent standards for purity and safety. As the chemical industry evolves, CAS 299167-36-5 is poised to play a pivotal role in advancing scientific and technological innovations.

In conclusion, 3-amino-3-(2-bromo-4-methylphenyl)propanoic acid represents a fascinating area of study with broad implications across multiple industries. Its unique chemical properties, combined with its applicability in drug development and material science, make it a compound of enduring interest. As research continues to uncover new possibilities, CAS 299167-36-5 will undoubtedly remain at the forefront of scientific exploration and industrial application.